Cas no 1049022-93-6 (Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate)
Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate
- 4-(6-Bromopyridine-2-carbonyl)-piperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate
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- MDL: MFCD28967484
- Inchi: 1S/C15H20BrN3O3/c1-15(2,3)22-14(21)19-9-7-18(8-10-19)13(20)11-5-4-6-12(16)17-11/h4-6H,7-10H2,1-3H3
- InChI Key: YDSKRDZTYXESNQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(N2CCN(C(=O)OC(C)(C)C)CC2)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 417
- XLogP3: 2.3
- Topological Polar Surface Area: 62.7
Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 186438-2.500g |
tert-Butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate, 95% |
1049022-93-6 | 95% | 2.500g |
$1650.00 | 2023-09-07 |
Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate
Comprehensive Overview of Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6)
Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both 6-bromopyridine and tert-butyl carboxylate moieties enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.
In recent years, the demand for piperazine-based compounds has surged, driven by their applications in developing kinase inhibitors, antiviral agents, and CNS-targeting drugs. Researchers frequently search for "1049022-93-6 synthesis" or "Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate uses," reflecting its significance in medicinal chemistry. Its 6-bromopyridine group enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, which are critical for creating diversified drug candidates.
The compound's tert-butyloxycarbonyl (Boc) protecting group is another highlight, offering stability during multi-step syntheses while allowing selective deprotection under mild acidic conditions. This feature aligns with the growing trend toward "green chemistry" and "sustainable synthesis," as it minimizes waste and improves yield efficiency. Laboratories often inquire about "Boc-protected piperazine derivatives" or "1049022-93-6 solubility," underscoring its practical utility.
From a structural perspective, Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate exhibits a balanced lipophilicity, which is crucial for optimizing drug bioavailability. Its molecular weight (C15H20BrN3O3) and hydrogen-bonding capacity make it suitable for fragment-based drug design (FBDD), a hot topic in "AI-driven drug discovery." Computational chemists frequently explore "1049022-93-6 molecular docking" to predict its binding affinity with target proteins.
Quality control of this compound is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity >98%. Suppliers emphasizing "high-purity 1049022-93-6" or "GMP-grade piperazine intermediates" cater to stringent industry standards. Additionally, its storage stability under inert atmospheres (e.g., argon) aligns with best practices for "air-sensitive reagents," a common concern among synthetic chemists.
In summary, Tert-butyl 4-(6-bromopyridine-2-carbonyl)piperazine-1-carboxylate (CAS No. 1049022-93-6) bridges cutting-edge research and industrial applications. Its dual functionality as a pharmacophore and synthetic building block positions it at the forefront of innovations in "precision medicine" and "combinatorial chemistry." As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing therapeutic development.
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